(2,3-dimethoxyphenyl)(4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone

Specification

• CAS No.: 1040650-27-8
• Molecular Formula: C21H23FN6O3
• Molecular Weight: 426.452
• IUPAC Name: (2,3-dimethoxyphenyl)-[4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• Standard InChI: InChI=1S/C21H23FN6O3/c1-30-18-5-3-4-17(20(18)31-2)21(29)27-12-10-26(11-13-27)14-19-23-24-25-28(19)16-8-6-15(22)7-9-16/h3-9H,10-14H2,1-2H3
• Standard InChI Key: QFLCNKKYWFZLAE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)CC3=NN=NN3C4=CC=C(C=C4)F

Introduction

The compound (2,3-dimethoxyphenyl)(4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone is a complex organic molecule that incorporates several pharmacologically relevant structural motifs, including tetrazoles and piperazines. These motifs are commonly associated with compounds exhibiting biological activity, particularly in the realm of medicinal chemistry and pharmacology.

Chemical Formula

The chemical formula for this compound is not explicitly provided in the search results, but it can be inferred based on its name. Generally, compounds with such names follow a specific pattern of molecular structure, which includes a phenyl ring, a tetrazole ring, and a piperazine ring.

Structural Elements

• Phenyl Ring: The compound contains a phenyl ring substituted with two methoxy groups at positions 2 and 3.

• Tetrazole Ring: A tetrazole ring is attached to a piperazine ring via a methyl linker. The tetrazole ring is further substituted with a 4-fluorophenyl group.

• Piperazine Ring: This ring is a common motif in pharmacologically active compounds, often involved in interactions with biological targets.

Synthesis

The synthesis of (2,3-dimethoxyphenyl)(4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone would likely involve multi-step organic reactions. A general approach might include:

• Formation of the Tetrazole Ring: This could involve the reaction of a suitable nitrile with sodium azide in the presence of a catalyst.

• Attachment to the Piperazine Ring: The tetrazole ring would then be linked to a piperazine ring via a methyl group, potentially through alkylation reactions.

• Coupling with the Phenyl Ring: The final step would involve coupling the piperazine-tetrazole moiety with a 2,3-dimethoxyphenyl group, possibly through an amide bond formation.

Analytical Techniques

To characterize this compound, analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared Spectroscopy (IR), and Mass Spectrometry would be employed. These methods provide detailed information about the compound's structure and purity.